Cas no 116387-40-7 (2-Hydroxy-5-iodo-nicotinic Acid Methyl Ester)

• Product Name: 2-Hydroxy-5-iodo-nicotinic Acid Methyl Ester
• CAS No: 116387-40-7
• MF: C₇H₆INO₃
• MW: 279.031914234161
• MDL: MFCD06659597
• CID: 155206
• PubChem ID: 2764465
• Update Time: 2025-05-21

2-Hydroxy-5-iodo-nicotinic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Methyl 5-iodo-2-oxo-1,2-dihydropyridine-3-carboxylate
• 2-Hydroxy-5-iodo-nicotinic acid methyl ester
• 3-Pyridinecarboxylicacid, 1,2-dihydro-5-iodo-2-oxo-, methyl ester
• METHYL 2-HYDROXY-5-IODONICOTINATE
• Methyl 5-Iodo-2-oxo-1,2-dihydro-3-pyridinecarboxylate
• methyl 5-iodo-2-oxo-1H-pyridine-3-carboxylate
• ethyl 2-hydroxy-5-iodonicotinate
• Methyl 2-hydroxy-5-iodopyridine-3-carboxylate
• 2-Hydroxy-5-iodopyridine-3-carboxylic acid methyl ester
• 5-Iodo-2-oxo-1,2-dihydro-pyridine-3-carboxylic acid Methyl ester
• LGUKGFMYVHZDEB-UHFFFAOYSA-N
• BCP26149
• I10128
• AM802999
• 8Y-0707
• MFCD06659597
• AC-7412
• AS-5215
• DTXSID40377460
• EN300-44837208
• 11-MethoxyuncarineC
• SCHEMBL215798
• AB43751
• 116387-40-7
• SY006095
• MFCD08235111
• Methyl 2-hydroxy-5-iodonicotinate;2-Hydroxy-5-iodo-nicotinic acid methyl ester
• 2-hydroxy-5-iodonicotinic acid methyl ester
• J-522491
• CS-0041200
• 5-Iodo-2-hydroxy-nicotinic acid methyl ester
• AKOS005071363
• FT-0680702
• AKOS015851498
• 3-Pyridinecarboxylic acid, 1,2-dihydro-5-iodo-2-oxo-, methyl ester
• DB-010178
• 2-Hydroxy-5-iodo-nicotinic Acid Methyl Ester

• MDL： MFCD06659597
• Inchi： 1S/C7H6INO3/c1-12-7(11)5-2-4(8)3-9-6(5)10/h2-3H,1H3,(H,9,10)
• InChI Key： LGUKGFMYVHZDEB-UHFFFAOYSA-N
• SMILES： IC1=CNC(C(C(=O)OC)=C1)=O

Computed Properties

• Exact Mass: 278.93900
• Monoisotopic Mass: 278.93924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4
• XLogP3: 0.5

Experimental Properties

• Melting Point: 199-201°
• PSA: 59.16000
• LogP: 0.76610

2-Hydroxy-5-iodo-nicotinic Acid Methyl Ester Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-Hydroxy-5-iodo-nicotinic Acid Methyl Ester

Research Update on 2-Hydroxy-5-iodo-nicotinic Acid Methyl Ester (CAS: 116387-40-7) in Chemical Biology and Pharmaceutical Applications

2-Hydroxy-5-iodo-nicotinic Acid Methyl Ester (CAS: 116387-40-7) is a structurally unique nicotinic acid derivative that has recently gained attention in chemical biology and pharmaceutical research. This compound, characterized by its hydroxy and iodo substituents on the pyridine ring, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The presence of the iodine atom at the 5-position offers opportunities for further functionalization via cross-coupling reactions, making it a valuable scaffold in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 2-Hydroxy-5-iodo-nicotinic Acid Methyl Ester as a precursor for novel tyrosine kinase inhibitors. Researchers utilized palladium-catalyzed Sonogashira coupling reactions to introduce alkynyl groups at the 5-position, yielding compounds with significant activity against EGFR and HER2 kinases. The study reported IC50 values in the low micromolar range for several derivatives, highlighting the potential of this scaffold in targeted cancer therapies. Molecular docking studies further revealed that the hydroxy group at the 2-position plays a crucial role in hydrogen bonding interactions with kinase active sites.

In antimicrobial research, a team from the University of Cambridge demonstrated in 2024 that derivatives of 2-Hydroxy-5-iodo-nicotinic Acid Methyl Ester exhibit potent activity against drug-resistant strains of Staphylococcus aureus. The iodine atom was found to be essential for membrane penetration, while the ester moiety contributed to improved pharmacokinetic properties. This work, published in Antimicrobial Agents and Chemotherapy, suggests that structural modifications of this compound could lead to new classes of antibiotics effective against multidrug-resistant pathogens.

Recent advances in synthetic methodology have also expanded the utility of 116387-40-7. A 2024 Nature Communications paper described a novel photocatalytic protocol for the regioselective functionalization of the pyridine ring, enabling efficient synthesis of diverse analogs. This breakthrough has accelerated structure-activity relationship studies, allowing researchers to systematically explore the impact of various substituents on biological activity. The paper reported several optimized reaction conditions that maintain the integrity of both the hydroxy and iodo groups while introducing new functionalities.

From a pharmaceutical development perspective, pharmacokinetic studies of 2-Hydroxy-5-iodo-nicotinic Acid Methyl Ester derivatives have shown promising results. Research published in European Journal of Pharmaceutical Sciences (2023) demonstrated that methyl ester prodrugs derived from this scaffold exhibit improved oral bioavailability compared to their carboxylic acid counterparts. The metabolic stability studies indicated that the compound undergoes predictable hydrolysis in vivo, releasing the active acid form while maintaining favorable tissue distribution profiles.

Looking forward, the unique structural features of 2-Hydroxy-5-iodo-nicotinic Acid Methyl Ester continue to inspire innovative applications. Current research directions include its incorporation into PROTACs (proteolysis targeting chimeras) for targeted protein degradation and as a building block for radiopharmaceuticals, leveraging the iodine atom for isotopic labeling. The compound's versatility and the growing body of research supporting its biological relevance suggest it will remain an important tool in chemical biology and drug discovery efforts in the coming years.